4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide

• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 4-(acetylcarbamothioylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C15H19N3O3S/c1-10(19)17-15(22)18-12-6-4-11(5-7-12)14(20)16-9-13-3-2-8-21-13/h4-7,13H,2-3,8-9H2,1H3,(H,16,20)(H2,17,18,19,22)
• InChI Key: AVXYBFUZXINITJ-UHFFFAOYSA-N
• SMILES: CC(=O)NC(=S)NC1=CC=C(C=C1)C(=O)NCC2CCCO2

Description

4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent. In biochemistry, it has been studied for its ability to inhibit certain enzymes and proteins. In pharmacology, it has been investigated for its potential as a drug delivery system.

Mechanism of Action

The mechanism of action of 4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, such as carbonic anhydrase and matrix metalloproteinases. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide are varied and depend on the specific application. In medicinal chemistry, this compound has been shown to have anticancer activity by inducing apoptosis in cancer cells. In biochemistry, it has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. In pharmacology, it has been investigated for its potential as a drug delivery system.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide in lab experiments is its potential as a versatile compound with various applications. Additionally, the synthesis method for this compound is relatively simple and can be carried out in a standard laboratory setting. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to predict the effects of this compound in certain applications.

Future Directions

There are several future directions for research on 4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide. One direction is to investigate its potential as an anticancer agent in combination with other compounds. Another direction is to further study its mechanism of action and its potential applications in biochemistry and pharmacology. Additionally, research can be conducted to optimize the synthesis method and improve the yield of this compound.

Synthesis Methods

The synthesis of 4-[(acetylcarbamothioyl)amino]-N-(tetrahydrofuran-2-ylmethyl)benzamide involves the reaction between 2-(chloromethyl)tetrahydrofuran and 4-aminobenzoylthiourea. The reaction is carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified using column chromatography to obtain the final compound.